Isocarlinoside
Isocarlinoside
6-Arabinosyl-8-glucosylluteolin is a natural product found in Vitex lucens, Plagiochila asplenioides, and Glycine with data available.
Brand Name:
Vulcanchem
CAS No.:
83151-90-0
VCID:
VC21189345
InChI:
InChI=1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)16-20(35)15(25-22(37)17(32)11(31)6-39-25)19(34)14-10(30)4-12(40-24(14)16)7-1-2-8(28)9(29)3-7/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2
SMILES:
C1C(C(C(C(O1)C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC(=C(C=C4)O)O)C5C(C(C(C(O5)CO)O)O)O)O)O)O)O
Molecular Formula:
C26H28O15
Molecular Weight:
580.5 g/mol
Isocarlinoside
CAS No.: 83151-90-0
Cat. No.: VC21189345
Molecular Formula: C26H28O15
Molecular Weight: 580.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-Arabinosyl-8-glucosylluteolin is a natural product found in Vitex lucens, Plagiochila asplenioides, and Glycine with data available. |
|---|---|
| CAS No. | 83151-90-0 |
| Molecular Formula | C26H28O15 |
| Molecular Weight | 580.5 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-(3,4,5-trihydroxyoxan-2-yl)chromen-4-one |
| Standard InChI | InChI=1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)16-20(35)15(25-22(37)17(32)11(31)6-39-25)19(34)14-10(30)4-12(40-24(14)16)7-1-2-8(28)9(29)3-7/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2 |
| Standard InChI Key | WYYFCTVKFALPQV-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H]([C@@H](O1)C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC(=C(C=C4)O)O)[C@@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)O)O)O |
| SMILES | C1C(C(C(C(O1)C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC(=C(C=C4)O)O)C5C(C(C(C(O5)CO)O)O)O)O)O)O)O |
| Canonical SMILES | C1C(C(C(C(O1)C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC(=C(C=C4)O)O)C5C(C(C(C(O5)CO)O)O)O)O)O)O)O |
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